Cas no 89211-36-9 (3-(Ethylsulfonyl)propanoic acid)

• Product Name: 3-(Ethylsulfonyl)propanoic acid
• CAS No: 89211-36-9
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 1078214
• Update Time: 2025-10-18

3-(Ethylsulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylsulfonyl)propanoic acid
• 3-ethylsulfonylpropanoic acid
• 3-Aethansulfonyl-propionsaeure
• 3-Aethylsulfon-propionsaeure
• 3-ethanesulfonyl-propionic acid
• 3-Ethylsulfon-propionsaeure
• 3-Ethylsulfonyl-propionsaeure
• ETHYL CARBOXYETHYLSULFONE

• Inchi： 1S/C5H10O4S/c1-2-10(8,9)4-3-5(6)7/h2-4H2,1H3,(H,6,7)
• InChI Key： JAHSNQRETVXCRC-UHFFFAOYSA-N
• SMILES： S(CC)(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 166.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 79.82000
• LogP: 0.97660

3-(Ethylsulfonyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-(Ethylsulfonyl)propanoic acid

3-(Ethylsulfonyl)propanoic Acid: A Comprehensive Overview

3-(Ethylsulfonyl)propanoic acid, identified by the CAS number 89211-36-9, is a compound of significant interest in both academic and industrial research. This organic compound, characterized by its ethylsulfonyl group attached to a propanoic acid backbone, has garnered attention due to its versatile chemical properties and potential applications in various fields. Recent advancements in synthetic chemistry and materials science have further highlighted its role in developing novel materials and pharmaceutical agents.

The molecular structure of 3-(Ethylsulfonyl)propanoic acid is defined by the presence of a sulfonyl group (-SO₂-) connected to an ethyl chain, which is further linked to a propanoic acid moiety. This unique arrangement imparts the compound with distinct physicochemical properties, including high thermal stability and strong acidity due to the electron-withdrawing sulfonyl group. These attributes make it an ideal candidate for use in various chemical reactions, such as nucleophilic substitutions and condensations.

Recent studies have explored the application of 3-(Ethylsulfonyl)propanoic acid in the synthesis of advanced polymers and biodegradable materials. Researchers have demonstrated that this compound can serve as a building block for creating environmentally friendly polymers with tailored mechanical properties. For instance, a 2023 study published in the journal Nature Materials highlighted its role in synthesizing biocompatible polymers for medical applications, showcasing its potential in the field of regenerative medicine.

In addition to its role in polymer chemistry, 3-(Ethylsulfonyl)propanoic acid has also been investigated for its pharmacological properties. Preclinical studies have indicated that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. A 2022 study conducted by researchers at the University of California revealed that it could potentially be used as a therapeutic agent for treating chronic inflammatory diseases such as arthritis.

The synthesis of 3-(Ethylsulfonyl)propanoic acid involves a multi-step process that typically begins with the sulfonation of ethylene glycol followed by subsequent oxidation and carboxylation steps. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. For example, the use of transition metal catalysts has significantly reduced reaction times and minimized waste generation, aligning with the principles of green chemistry.

The environmental impact of 3-(Ethylsulfonyl)propanoic acid has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms, making it suitable for use in applications where environmental safety is a concern. Furthermore, its biodegradability has been assessed under various conditions, with results indicating that it can be effectively broken down by microbial activity under aerobic conditions.

In conclusion, 3-(Ethylsulfonyl)propanoic acid, CAS No: 89211-36-9, stands out as a compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in the development of innovative solutions across industries ranging from healthcare to environmental sustainability.